Cas no 1880713-01-8 (2-2-(methylamino)pyrimidin-5-ylethan-1-ol)

• Product Name: 2-2-(methylamino)pyrimidin-5-ylethan-1-ol
• CAS No: 1880713-01-8
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5600491
• PubChem ID: 130540942
• Update Time: 2023-11-28

2-2-(methylamino)pyrimidin-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineethanol, 2-(methylamino)-
• EN300-1462281
• 1880713-01-8
• 2-[2-(Methylamino)pyrimidin-5-yl]ethan-1-ol
• 2-2-(methylamino)pyrimidin-5-ylethan-1-ol

• Inchi： 1S/C7H11N3O/c1-8-7-9-4-6(2-3-11)5-10-7/h4-5,11H,2-3H2,1H3,(H,8,9,10)
• InChI Key： PNVFJYIJWVILNX-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=C(CCO)C=N1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 326.7±34.0 °C(Predicted)
• pka: 14.49±0.10(Predicted)